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Cat. No.: B109192 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isodimethoate, a structural isomer of the widely used organophosphate insecticide

dimethoate, is a compound of significant interest due to its presence as an impurity in

commercial dimethoate formulations and its own intrinsic biological activity.[1] As a direct

anticholinesterase agent, understanding its physicochemical properties and solubility is

paramount for assessing its environmental fate, toxicological profile, and potential applications

in research and development. This technical guide provides a comprehensive overview of the

available data on isodimethoate, presented in a clear and accessible format for scientific

professionals.

Physicochemical Properties
The physicochemical properties of a compound are fundamental to understanding its behavior

in various systems. While extensive data is available for its isomer, dimethoate, specific

experimental values for isodimethoate are not widely reported in publicly available literature.

The following table summarizes the known physicochemical properties of isodimethoate.
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Property Value Source

IUPAC Name

2-

[methoxy(methylsulfanyl)phosp

horyl]sulfanyl-N-

methylacetamide

PubChem

CAS Number 3344-11-4 CymitQuimica[1]

Chemical Formula C5H12NO3PS2 CymitQuimica[1]

Molecular Weight 229.26 g/mol CymitQuimica[1]

Physical State Colourless to off-white solid CymitQuimica[1]

Melting Point Data not available DC Chemicals[2]

Boiling Point Data not available DC Chemicals[2]

Density Data not available DC Chemicals[2]

Solubility Profile
The solubility of isodimethoate in various solvents is a critical parameter for its formulation,

environmental transport, and biological uptake. As with other physicochemical properties,

specific quantitative solubility data for isodimethoate is scarce. The table below provides a

qualitative summary based on available information and general characteristics of similar

organophosphate compounds.
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Solvent Solubility Source/Rationale

Water
Data not available, but likely

sparingly soluble

General characteristic of

organophosphates; its isomer,

dimethoate, has a water

solubility of 2.5 g/100 mL.

Methanol
Data not available, but likely

soluble

Polar protic solvent, generally

a good solvent for polar

organic molecules.

Ethanol
Data not available, but likely

soluble

Polar protic solvent, similar to

methanol.

Acetone
Data not available, but likely

soluble

Polar aprotic solvent, effective

for a wide range of organic

compounds.

Dichloromethane
Data not available, but likely

soluble

A versatile organic solvent

capable of dissolving many

organophosphates.[3][4][5][6]

Toluene
Data not available, but likely

soluble

Nonpolar aromatic solvent,

often used for less polar

compounds.

Experimental Protocols
Standardized methodologies are crucial for the accurate determination of physicochemical and

biological properties. The following sections outline the general principles of experimental

protocols that would be employed to characterize isodimethoate.

Determination of Physicochemical Properties
The Organisation for Economic Co-operation and Development (OECD) provides a set of

internationally recognized guidelines for the testing of chemicals.[7][8][9][10][11] These

protocols ensure data consistency and reliability.

Melting Point (OECD 102): The melting point of a solid crystalline substance can be

determined by the capillary tube method, where a small amount of the substance is heated
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in a capillary tube and the temperature range over which it melts is observed.

Boiling Point (OECD 103): For non-decomposing substances, the boiling point is determined

by distillation. For substances that decompose before boiling, a differential scanning

calorimeter (DSC) or a thermogravimetric analyzer (TGA) can be used to determine the

decomposition temperature.

Density (OECD 109): The density of a solid can be determined using a pycnometer or by

displacement in a liquid of known density in which the substance is insoluble.

Water Solubility (OECD 105): The flask method is a common technique where a saturated

solution of the substance in water is prepared and the concentration of the dissolved

substance is determined analytically, often by chromatography.

Solubility in Organic Solvents: Similar to the determination of water solubility, a saturated

solution is prepared in the specific organic solvent, and the concentration is measured using

an appropriate analytical method like High-Performance Liquid Chromatography (HPLC) or

Gas Chromatography (GC).

Acetylcholinesterase Inhibition Assay
The anticholinesterase activity of isodimethoate can be quantified using the Ellman's method,

a widely accepted colorimetric assay.[12][13][14][15][16]

Principle: The assay measures the activity of the enzyme acetylcholinesterase (AChE).

AChE hydrolyzes the substrate acetylthiocholine (ATCI) to thiocholine. Thiocholine then

reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-

colored anion, 5-thio-2-nitrobenzoate, which can be quantified spectrophotometrically at 412

nm.

Procedure:

A reaction mixture is prepared containing a buffer (e.g., phosphate buffer, pH 8.0), DTNB,

and the AChE enzyme.

Isodimethoate, at various concentrations, is added to the reaction mixture and incubated

to allow for enzyme inhibition.
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The reaction is initiated by the addition of the substrate, ATCI.

The change in absorbance over time is measured using a microplate reader.

The rate of the reaction is proportional to the AChE activity. The percentage of inhibition by

isodimethoate is calculated by comparing the reaction rate in the presence of the inhibitor

to the rate of an uninhibited control.

The IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme

activity) can then be determined.

Mechanism of Action: Acetylcholinesterase
Inhibition
Isodimethoate functions as a direct inhibitor of acetylcholinesterase (AChE), an essential

enzyme in the nervous system. The following diagram illustrates the signaling pathway and the

inhibitory action of isodimethoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b109192?utm_src=pdf-body
https://www.benchchem.com/product/b109192?utm_src=pdf-body
https://www.benchchem.com/product/b109192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetylcholine (ACh)

Acetylcholine
Receptor

Binds to

Acetylcholinesterase
(AChE)

Hydrolyzed by

Nerve
Impulse

Initiates

Choline + Acetate
Produces

Inhibited AChE

Forms

Isodimethoate

Binds to

Click to download full resolution via product page

Mechanism of Acetylcholinesterase Inhibition by Isodimethoate.

Conclusion
Isodimethoate is a biologically active organophosphate with a clear mechanism of action as

an acetylcholinesterase inhibitor. While its fundamental chemical identity is well-established, a

significant gap exists in the publicly available, experimentally determined physicochemical

data, particularly concerning its melting point, boiling point, density, and solubility in various

solvents. The methodologies for determining these properties and its biological activity are well-

defined by international standards. Further research to elucidate the specific physicochemical

characteristics of isodimethoate is crucial for a more complete understanding of its

environmental and toxicological profile, which will be of great value to researchers, scientists,

and drug development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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